5-[(4-chloro-3-methylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole

• IUPAC Name: 5-[(4-chloro-3-methylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole
• InChI: InChI=1S/C17H15ClN2O3/c1-11-9-14(7-8-15(11)18)22-10-16-19-17(20-23-16)12-3-5-13(21-2)6-4-12/h3-9H,10H2,1-2H3
• InChI Key: KZBRCQVQYZVOAM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC2=NC(=NO2)C3=CC=C(C=C3)OC)Cl
• Molecular Formula: C17H15ClN2O3
• Molecular Weight: 330.8 g/mol

Description

5-[(4-chloro-3-methylphenoxy)methyl]-3-(4-methoxyphenyl)-1,2,4-oxadiazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as CMPOX and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of CMPOX is not fully understood. However, studies have suggested that it may act by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids, such as DNA and RNA. It has also been suggested that CMPOX may interact with cellular membranes, leading to their disruption and subsequent cell death.
Biochemical and Physiological Effects
Studies have shown that CMPOX exhibits cytotoxic effects on cancer cells, leading to their death. It has also been found to inhibit the growth of bacteria and fungi. Furthermore, CMPOX has been shown to induce the production of reactive oxygen species, leading to oxidative stress in cells.

Advantages and Limitations for Lab Experiments

One advantage of using CMPOX in lab experiments is its broad spectrum of activity against various microorganisms. Additionally, it has been found to exhibit low toxicity towards mammalian cells, making it a potentially safe compound for use in therapeutic applications. However, one limitation of using CMPOX is its limited solubility in water, which can affect its efficacy in certain applications.

Future Directions

There are several future directions for research on CMPOX. One potential area of study is its use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, further research is needed to fully understand the mechanism of action of CMPOX and its potential use in cancer treatment. Furthermore, future studies could investigate the potential use of CMPOX in combination with other compounds to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of CMPOX involves the condensation reaction between 4-chloro-3-methylphenol and 4-methoxybenzaldehyde in the presence of sodium hydroxide. The reaction mixture is then refluxed with thionyl chloride, and the resulting product is reacted with 1,2,4-oxadiazole in the presence of triethylamine. The final product is obtained after purification using column chromatography.

Scientific Research Applications

CMPOX has been studied for its potential applications in various fields. It has been found to exhibit antibacterial, antifungal, and antiviral activities. CMPOX has also been studied for its potential use as a fluorescent probe for the detection of metal ions. Additionally, it has been investigated for its potential use in cancer treatment due to its ability to induce apoptosis in cancer cells.